Cas no 29770-64-7 (2-chlorohexanenitrile)

• Product Name: 2-chlorohexanenitrile
• CAS No: 29770-64-7
• MF: C₆H₁₀ClN
• MW: 131.603300571442
• CID: 1440218
• PubChem ID: 12453701
• Update Time: 2025-04-20

2-chlorohexanenitrile Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 2-chloro-
• 2-chlorohexanenitrile
• chlorohexanonitrile
• SCHEMBL10911084
• 2-chloro-hexanenitrile
• CS-0231916
• 29770-64-7
• AKOS011225106
• EN300-1258277

• Inchi： 1S/C6H10ClN/c1-2-3-4-6(7)5-8/h6H,2-4H2,1H3
• InChI Key： ATVDTOOBVYNLKI-UHFFFAOYSA-N
• SMILES： ClC(C#N)CCCC

Computed Properties

• Exact Mass: 131.0503
• Monoisotopic Mass: 131.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79